![molecular formula C14H13NO3 B8592376 Methyl 2-[(naphthalen-2-yl)formamido]acetate](/img/structure/B8592376.png)
Methyl 2-[(naphthalen-2-yl)formamido]acetate
Cat. No. B8592376
M. Wt: 243.26 g/mol
InChI Key: ARSCFFGZIRUWAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][CH2:2][N:3]([CH2:4][CH3:5])[CH2:6][CH3:7].[CH3:9][O:10][C:11]([CH2:12][NH2:13])=[O:14].[Cl:29][CH2:30][Cl:31].[ClH:8].[OH2:28].[cH:15]1[c:16]([C:25](=[O:26])[Cl:27])[cH:17][cH:18][c:19]2[cH:20][cH:21][cH:22][cH:23][c:24]12>>[CH3:9][O:10][C:11]([CH2:12][NH:13][C:25]([c:16]1[cH:15][c:24]2[c:19]([cH:18][cH:17]1)[cH:20][cH:21][cH:22][cH:23]2)=[O:26])=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)c1ccc2ccccc2c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)CNC(=O)c1ccc2ccccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
